Cas no 1261799-91-0 (5-Cyano-7-hydroxyquinoline)

5-Cyano-7-hydroxyquinoline is a heterocyclic organic compound featuring a quinoline backbone substituted with a cyano group at the 5-position and a hydroxyl group at the 7-position. This structure imparts unique electronic and coordination properties, making it valuable in pharmaceutical and material science research. Its dual functional groups enable versatile reactivity, particularly in metal chelation and as a precursor for synthesizing more complex heterocyclic derivatives. The compound exhibits strong fluorescence, useful in analytical and sensing applications. High purity grades ensure consistent performance in research settings. Its stability under standard conditions and solubility in common organic solvents further enhance its utility in synthetic chemistry.

5-Cyano-7-hydroxyquinoline structure

Product Name:5-Cyano-7-hydroxyquinoline

CAS No:1261799-91-0

MF:C₁₀H₆N₂O

MW:170.16744184494

CID:4822578

Update Time:2025-05-23

5-Cyano-7-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-7-hydroxyquinoline
- Inchi： 1S/C10H6N2O/c11-6-7-4-8(13)5-10-9(7)2-1-3-12-10/h1-5,13H
- InChI Key： RYHZVOWPUZYUOA-UHFFFAOYSA-N
- SMILES： OC1C=C(C#N)C2=CC=CN=C2C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
XLogP3: 1.6
Topological Polar Surface Area: 56.9

5-Cyano-7-hydroxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189000331-250mg	5-Cyano-7-hydroxyquinoline	1261799-91-0	98%	250mg	$799.03	2022-04-03
Alichem	A189000331-500mg	5-Cyano-7-hydroxyquinoline	1261799-91-0	98%	500mg	$1,140.88	2022-04-03
Alichem	A189000331-1g	5-Cyano-7-hydroxyquinoline	1261799-91-0	98%	1g	$1,814.95	2022-04-03

5-Cyano-7-hydroxyquinoline Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on 5-Cyano-7-hydroxyquinoline

5-Cyano-7-Hydroxyquinoline: A Comprehensive Overview

5-Cyano-7-hydroxyquinoline (CAS No. 1261799-91-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its quinoline backbone with a cyano group at position 5 and a hydroxyl group at position 7, exhibits unique chemical properties and potential applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its significance in contemporary research.

The synthesis of 5-cyano-7-hydroxyquinoline has been optimized through various routes, including multi-component reactions and microwave-assisted synthesis. These methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing. The compound's structural versatility allows it to serve as a precursor for more complex molecules, making it a valuable intermediate in drug discovery and material synthesis.

One of the most promising applications of 5-cyano-7-hydroxyquinoline lies in its potential as a therapeutic agent. Recent studies have demonstrated its ability to modulate key biological pathways, such as those involved in neurodegenerative diseases and cancer. For instance, research published in *Nature Communications* highlights its role as a potent inhibitor of specific kinase enzymes, which are critical in disease progression. This finding underscores its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological applications, 5-cyano-7-hydroxyquinoline has shown remarkable properties in materials science. Its ability to form self-assembled monolayers and coordination complexes makes it an attractive candidate for use in nanotechnology and electronic devices. For example, researchers have explored its application as a building block for metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

The environmental impact of 5-cyano-7-hydroxyquinoline is another area of growing interest. Studies have shown that it exhibits moderate biodegradability under specific conditions, which is crucial for assessing its safety in industrial and agricultural applications. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals in certain contexts.

Looking ahead, the development of 5-cyano-7-hydroxyquinoline derivatives with enhanced bioavailability and stability is expected to drive further innovation. Collaborative efforts between academia and industry are likely to accelerate the translation of this compound into practical applications across multiple sectors.